Cas no 828911-82-6 (1H-Pyrazole, 3,5-bis[2-(3-methoxyphenyl)ethenyl]-1-phenyl-)

• Product Name: 1H-Pyrazole, 3,5-bis[2-(3-methoxyphenyl)ethenyl]-1-phenyl-
• CAS No: 828911-82-6
• MF: C₂₇H₂₄N₂O₂
• MW: 408.491666793823
• CID: 681107
• PubChem ID: 71416892
• Update Time: 2025-04-19

1H-Pyrazole, 3,5-bis[2-(3-methoxyphenyl)ethenyl]-1-phenyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole, 3,5-bis[2-(3-methoxyphenyl)ethenyl]-1-phenyl-
• 3,5-bis[2-(3-methoxyphenyl)ethenyl]-1-phenylpyrazole
• 828911-82-6
• DTXSID10836251
• 3,5-Bis[2-(3-methoxyphenyl)ethenyl]-1-phenyl-1H-pyrazole

• Inchi： 1S/C27H24N2O2/c1-30-26-12-6-8-21(18-26)14-16-23-20-25(29(28-23)24-10-4-3-5-11-24)17-15-22-9-7-13-27(19-22)31-2/h3-20H,1-2H3
• InChI Key： QWROOQXSJSPPEH-UHFFFAOYSA-N
• SMILES： O(C)C1=CC=CC(=C1)C=CC1=CC(C=CC2C=CC=C(C=2)OC)=NN1C1C=CC=CC=1

Computed Properties

• Exact Mass: 408.183778013g/mol
• Monoisotopic Mass: 408.183778013g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 31
• Rotatable Bond Count: 7
• Complexity: 586
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 2
• XLogP3: 6.4
• Topological Polar Surface Area: 36.3Ų